molecular formula C8H18ClNO B6247684 [(1-ethoxycyclobutyl)methyl](methyl)amine hydrochloride CAS No. 2408969-81-1

[(1-ethoxycyclobutyl)methyl](methyl)amine hydrochloride

Cat. No. B6247684
CAS RN: 2408969-81-1
M. Wt: 179.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Ethoxycyclobutyl)methyl(methyl)amine hydrochloride, otherwise known as ECMMA-HCl, is an organic compound used in a variety of scientific research applications. ECMMA-HCl is a chiral compound, meaning that it exists as two different stereoisomers, with the same molecular formula but different arrangements of atoms. The hydrochloride salt of ECMMA is often used in research applications due to its high solubility in water and its low toxicity. This compound has been studied for its potential use in a variety of medical and scientific applications, including biochemical and physiological research.

Scientific Research Applications

ECMMA-HCl has been studied for its potential use in a variety of scientific research applications. This compound has been studied for its ability to modulate the activity of various enzymes and receptors, including the serotonin transporter and the muscarinic acetylcholine receptor. ECMMA-HCl has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders. Additionally, this compound has been studied as a potential treatment for Alzheimer’s disease and Parkinson’s disease.

Mechanism of Action

The exact mechanism of action of ECMMA-HCl is not completely understood. However, it is believed that this compound binds to the serotonin transporter and the muscarinic acetylcholine receptor, which are both involved in the regulation of mood and behavior. Additionally, ECMMA-HCl has been found to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of ECMMA-HCl have been studied in both animal and human models. In animal studies, this compound has been found to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. Additionally, ECMMA-HCl has been found to reduce inflammation and oxidative stress, as well as to increase the levels of neuroprotective compounds such as BDNF and NGF. In human studies, this compound has been found to improve symptoms of depression and anxiety, as well as to reduce the severity of certain neurological disorders.

Advantages and Limitations for Lab Experiments

ECMMA-HCl has several advantages for use in laboratory experiments. This compound is highly soluble in water, making it easy to work with in a laboratory setting. Additionally, ECMMA-HCl is non-toxic, making it safe to use in experiments involving living organisms. However, there are some limitations to using this compound in laboratory experiments. ECMMA-HCl is a chiral compound, meaning that it exists as two different stereoisomers, and it can be difficult to determine which stereoisomer is active in a given experiment. Additionally, this compound can be difficult to synthesize in a laboratory setting, and the synthesis process can be time-consuming and costly.

Future Directions

The potential applications of ECMMA-HCl are vast, and there are many potential future directions for research. One potential direction is to further explore the biochemical and physiological effects of this compound, as well as its potential use in the treatment of psychiatric and neurological disorders. Additionally, further research could be done to explore the potential use of ECMMA-HCl in the treatment of pain and inflammation. Finally, further research could be done to improve the synthesis of ECMMA-HCl, as well as to develop more efficient and cost-effective methods of synthesizing this compound.

Synthesis Methods

The synthesis of ECMMA-HCl is relatively simple and can be accomplished through a variety of methods. The most commonly used method is the Williamson ether synthesis, which involves the reaction of an alcohol and an alkyl halide in the presence of a strong base such as potassium hydroxide. The reaction produces an ether and a salt, which can then be reacted with hydrochloric acid to produce the hydrochloride salt of ECMMA. Other methods of synthesis, such as the Staudinger reaction, can also be used to produce ECMMA-HCl.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [(1-ethoxycyclobutyl)methyl](methyl)amine hydrochloride involves the reaction of 1-ethoxycyclobutanol with methylamine followed by the addition of hydrochloric acid.", "Starting Materials": [ "1-ethoxycyclobutanol", "methylamine", "hydrochloric acid" ], "Reaction": [ "1. 1-ethoxycyclobutanol is reacted with excess methylamine in the presence of a catalyst such as sodium or potassium hydroxide.", "2. The resulting intermediate, [(1-ethoxycyclobutyl)methyl]amine, is isolated and purified.", "3. Hydrochloric acid is added to the purified intermediate to form [(1-ethoxycyclobutyl)methyl](methyl)amine hydrochloride.", "4. The final product is isolated and purified through recrystallization or other suitable methods." ] }

CAS RN

2408969-81-1

Product Name

[(1-ethoxycyclobutyl)methyl](methyl)amine hydrochloride

Molecular Formula

C8H18ClNO

Molecular Weight

179.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.